Cas no 89328-79-0 (Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-)
89328-79-0 structure
Product Name:Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
CAS No:89328-79-0
MF:C17H24O3S
MW:308.435664176941
CID:604121
PubChem ID:71323623
Update Time:2025-04-19
Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
- 6-[3-(benzenesulfonyl)propyl]-2,2-dimethylcyclohexan-1-one
- DTXSID50753190
- 89328-79-0
-
- Inchi: 1S/C17H24O3S/c1-17(2)12-6-8-14(16(17)18)9-7-13-21(19,20)15-10-4-3-5-11-15/h3-5,10-11,14H,6-9,12-13H2,1-2H3
- InChI Key: JRJFNUMXRKTQOV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CCCC1C(C(C)(C)CCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 308.14461580g/mol
- Monoisotopic Mass: 308.14461580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 59.6Ų
Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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